Polystyrene-immobilized DABCO as a highly efficient and recyclable organocatalyst for the Knoevenagel condensation reaction †
RSC Advances Pub Date: 2013-10-08 DOI: 10.1039/C3RA43921F
Abstract
Polystyrene-immobilized DABCO was used for the first time as a basic organocatalyst for carbon–carbon bond formation reactions. The supported catalyst could be used as a reusable catalyst in the Knoevenagel condensation of a wide range of aromatic/heterocyclic/α,β-unsaturated aldehydes and ketones with active methylene compounds. The reaction conditions are mild and the method is operationally simple. The reactions proceed in a short time period and with 100% selectivity. The catalyst could be easily separated from the reaction by filtration and recycled ten times without activity loss. Based on the catalyst, a continuous flow process was also developed.
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